molecular formula C9H14N2O2S B8509607 Ethyl 2-isopropylaminothiazole-4-carboxylate

Ethyl 2-isopropylaminothiazole-4-carboxylate

Cat. No. B8509607
M. Wt: 214.29 g/mol
InChI Key: KCOLWLXRVAOCGB-UHFFFAOYSA-N
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Description

Ethyl 2-isopropylaminothiazole-4-carboxylate is a useful research compound. Its molecular formula is C9H14N2O2S and its molecular weight is 214.29 g/mol. The purity is usually 95%.
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properties

Product Name

Ethyl 2-isopropylaminothiazole-4-carboxylate

Molecular Formula

C9H14N2O2S

Molecular Weight

214.29 g/mol

IUPAC Name

ethyl 2-(propan-2-ylamino)-1,3-thiazole-4-carboxylate

InChI

InChI=1S/C9H14N2O2S/c1-4-13-8(12)7-5-14-9(11-7)10-6(2)3/h5-6H,4H2,1-3H3,(H,10,11)

InChI Key

KCOLWLXRVAOCGB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CSC(=N1)NC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction described in Preparation 42 was repeated, but using 3.7 g of isopropylthiourea, 7.4 g of ethyl bromopyruvate and 50 ml of ethanol, giving the title compound as a pale yellow oil.
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
7.4 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

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